Cas no 2460739-66-4 (rac-1-(1R,2R)-2-(trifluoromethyl)cyclobutylmethanamine)

• Product Name: rac-1-(1R,2R)-2-(trifluoromethyl)cyclobutylmethanamine
• CAS No: 2460739-66-4
• MF: C₆H₁₀F₃N
• MW: 153.145512104034
• MDL: MFCD32702902
• CID: 5109033
• PubChem ID: 154848939
• Update Time: 2025-11-06

rac-1-(1R,2R)-2-(trifluoromethyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• ((1R,2R)-2-(Trifluoromethyl)cyclobutyl)methanamine
• Rel-((1R,2R)-2-(trifluoromethyl)cyclobutyl)methanamine
• rac-1-(1R,2R)-2-(trifluoromethyl)cyclobutylmethanamine

• MDL： MFCD32702902
• Inchi： 1S/C6H10F3N/c7-6(8,9)5-2-1-4(5)3-10/h4-5H,1-3,10H2/t4-,5+/m0/s1
• InChI Key： XLGYXVGIMJHOFP-CRCLSJGQSA-N
• SMILES： FC([C@@H]1CC[C@H]1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 121
• XLogP3: 1.4
• Topological Polar Surface Area: 26

Additional information on rac-1-(1R,2R)-2-(trifluoromethyl)cyclobutylmethanamine

Comprehensive Overview of rac-1-(1R,2R)-2-(trifluoromethyl)cyclobutylmethanamine (CAS No. 2460739-66-4)

The compound rac-1-(1R,2R)-2-(trifluoromethyl)cyclobutylmethanamine (CAS No. 2460739-66-4) is a chiral amine derivative featuring a cyclobutyl core substituted with a trifluoromethyl group. This structural motif is increasingly recognized for its potential in pharmaceutical and agrochemical applications, owing to the unique physicochemical properties imparted by the trifluoromethyl group. The rac-1-(1R,2R) designation indicates the racemic mixture of stereoisomers, which is a critical consideration in drug discovery due to its implications for biological activity and metabolic stability.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced bioavailability, lipophilicity, and resistance to metabolic degradation. The trifluoromethyl group, in particular, has become a hotspot in medicinal chemistry, as evidenced by its prevalence in FDA-approved drugs. Researchers and industry professionals frequently search for terms like "trifluoromethyl cyclobutyl derivatives" or "chiral amine synthesis," reflecting the growing interest in this chemical space. The compound rac-1-(1R,2R)-2-(trifluoromethyl)cyclobutylmethanamine aligns with these trends, offering a versatile scaffold for further functionalization.

The synthesis of rac-1-(1R,2R)-2-(trifluoromethyl)cyclobutylmethanamine typically involves multi-step organic transformations, including cyclobutane ring formation, trifluoromethylation, and subsequent amine introduction. These processes are often optimized for yield and enantioselectivity, as the stereochemistry of the final product can significantly influence its pharmacological profile. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm the identity and purity of the compound, ensuring compliance with regulatory standards.

From a therapeutic perspective, cyclobutyl-containing compounds have garnered attention for their ability to modulate protein-protein interactions and enzyme activity. The incorporation of a trifluoromethyl group further enhances these properties, making rac-1-(1R,2R)-2-(trifluoromethyl)cyclobutylmethanamine a promising candidate for the development of novel kinase inhibitors or GPCR modulators. Searches for "fluorinated cyclobutyl amines in drug discovery" highlight the relevance of this compound in cutting-edge research.

Beyond pharmaceuticals, rac-1-(1R,2R)-2-(trifluoromethyl)cyclobutylmethanamine may find applications in material science, where its unique steric and electronic properties could contribute to the design of advanced polymers or liquid crystals. The compound's stability under various conditions also makes it a valuable intermediate in synthetic chemistry, particularly in the construction of complex molecular architectures.

In summary, rac-1-(1R,2R)-2-(trifluoromethyl)cyclobutylmethanamine (CAS No. 2460739-66-4) represents a compelling example of modern fluorinated chemistry. Its structural features align with current trends in drug design and material science, addressing key user queries such as "applications of trifluoromethyl cyclobutyl amines" and "chiral amine synthesis techniques." As research into fluorinated compounds continues to expand, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.